(R)-Fmoc-2-amino-5-(tritylthio)-pentanoic acid
Description
“®-Fmoc-2-amino-5-(tritylthio)-pentanoic acid” is a chemical compound with the molecular formula C39H35NO4S and a molecular weight of 613.77. It is related to “®-2-Amino-2-methyl-3-(tritylthio)propanoic acid”, which is a compound with a molecular weight of 377.51 .
Chemical Reactions Analysis
The chemical reactions of a compound depend on its molecular structure and the conditions under which it is reacted . Without specific information on the chemical reactions of “®-Fmoc-2-amino-5-(tritylthio)-pentanoic acid”, it’s difficult to provide a detailed analysis.Physical And Chemical Properties Analysis
“®-Fmoc-2-amino-5-(tritylthio)-pentanoic acid” is a solid compound . The physical and chemical properties of amino acids can be influenced by factors such as polarity, iso-electric point, nature of solvent, and temperature .Scientific Research Applications
Optical Tweezers and Förster Resonance Energy Transfer (FRET) Control
Background:: Optical tweezers are powerful tools that manipulate microscopic particles using focused laser beams. FRET, on the other hand, is a phenomenon where energy is transferred from a donor molecule to an acceptor molecule. Researchers have explored the interplay between these two concepts.
Application:: A research team from Osaka Metropolitan University demonstrated a novel non-contact approach using optical tweezers to control FRET. Here’s how it works:
Reference: Nagai, T., Jie, L., Teranishi, S., Yuyama, K., Shoji, T., Matsumura, Y., & Tsuboi, Y. (2024). Förster Resonance Energy Transfer Control by Means of an Optical Force. Advanced Optical Materials, DOI: 10.1002/adom.202400302.
Transparent and Colorless Molecules for Near-Infrared Absorption
Background:: Researchers seek to design molecules that remain transparent and colorless while efficiently absorbing near-infrared (NIR) light. Such molecules have applications in various fields.
Application:: A recent study used theoretical calculations to synthesize a custom-made molecule with the desired properties:
Reference: ScienceDaily. (2024). Custom-made molecules designed to be invisible while absorbing near-infrared light. Link.
Magneto-Optical Crystals and Optical Isolators
Background:: Magneto-optical crystals exhibit unique properties when subjected to an external magnetic field. These properties find applications in optical isolators.
Application:: Researchers have made progress in designing fluoride magneto-optical crystals:
Reference: Laser & Optoelectronics Progress. (2024). Research progress and applications of fluoride magneto⁃optical crystals. Link.
properties
IUPAC Name |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-tritylsulfanylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H35NO4S/c41-37(42)36(40-38(43)44-27-35-33-23-12-10-21-31(33)32-22-11-13-24-34(32)35)25-14-26-45-39(28-15-4-1-5-16-28,29-17-6-2-7-18-29)30-19-8-3-9-20-30/h1-13,15-24,35-36H,14,25-27H2,(H,40,43)(H,41,42)/t36-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POEDPRJPBCNZHB-PSXMRANNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCCC(C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCC[C@H](C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H35NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
613.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Fmoc-2-amino-5-(tritylthio)-pentanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[6-[(4-methylpiperidin-1-yl)sulfonyl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]acetonitrile](/img/structure/B2464308.png)
![N-[4-(diethylamino)-2-methylphenyl]-4-isopropyl-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide](/img/structure/B2464311.png)
![1-([2,3'-Bipyridin]-5-ylmethyl)-3-benzhydrylurea](/img/structure/B2464312.png)
![N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)isoxazole-5-carboxamide](/img/structure/B2464317.png)
![N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide](/img/structure/B2464320.png)
![N-(3-(dimethylamino)propyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide hydrochloride](/img/structure/B2464322.png)
